Cas no 2138563-31-0 (1-2-bromo-1-(1-cyclopropylethoxy)ethyl-4-fluorobenzene)

1-2-Bromo-1-(1-cyclopropylethoxy)ethyl-4-fluorobenzene is a specialized brominated aromatic compound featuring a cyclopropylethoxy substituent and a fluorine atom on the benzene ring. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of both bromine and fluorine enhances its reactivity in cross-coupling reactions, enabling precise functionalization. The cyclopropylethoxy group contributes to steric and electronic modulation, potentially improving selectivity in target transformations. This compound is suited for applications requiring controlled reactivity and structural complexity, offering synthetic chemists a versatile building block for advanced molecular architectures. Proper handling and storage are recommended due to its reactive bromine moiety.

1-2-bromo-1-(1-cyclopropylethoxy)ethyl-4-fluorobenzene structure

2138563-31-0 structure

Product Name:1-2-bromo-1-(1-cyclopropylethoxy)ethyl-4-fluorobenzene

CAS No:2138563-31-0

MF:C₁₃H₁₆BrFO

MW:287.167946815491

CID:5825205

PubChem ID:165489838

Update Time:2025-08-05

1-2-bromo-1-(1-cyclopropylethoxy)ethyl-4-fluorobenzene Chemical and Physical Properties

Names and Identifiers

- 1-2-bromo-1-(1-cyclopropylethoxy)ethyl-4-fluorobenzene
- EN300-1137045
- 2138563-31-0
- 1-[2-bromo-1-(1-cyclopropylethoxy)ethyl]-4-fluorobenzene
- Inchi： 1S/C13H16BrFO/c1-9(10-2-3-10)16-13(8-14)11-4-6-12(15)7-5-11/h4-7,9-10,13H,2-3,8H2,1H3
- InChI Key： AGPANJTWYXYZAH-UHFFFAOYSA-N
- SMILES： BrCC(C1C=CC(=CC=1)F)OC(C)C1CC1

Computed Properties

Exact Mass: 286.03686g/mol
Monoisotopic Mass: 286.03686g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 212
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 9.2Å²

1-2-bromo-1-(1-cyclopropylethoxy)ethyl-4-fluorobenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1137045-1.0g	1-[2-bromo-1-(1-cyclopropylethoxy)ethyl]-4-fluorobenzene	2138563-31-0		1g	$0.0	2023-06-09
Enamine	EN300-1137045-0.05g	1-[2-bromo-1-(1-cyclopropylethoxy)ethyl]-4-fluorobenzene	2138563-31-0	95%	0.05g	$768.0	2023-10-26
Enamine	EN300-1137045-0.1g	1-[2-bromo-1-(1-cyclopropylethoxy)ethyl]-4-fluorobenzene	2138563-31-0	95%	0.1g	$804.0	2023-10-26
Enamine	EN300-1137045-0.25g	1-[2-bromo-1-(1-cyclopropylethoxy)ethyl]-4-fluorobenzene	2138563-31-0	95%	0.25g	$840.0	2023-10-26
Enamine	EN300-1137045-0.5g	1-[2-bromo-1-(1-cyclopropylethoxy)ethyl]-4-fluorobenzene	2138563-31-0	95%	0.5g	$877.0	2023-10-26
Enamine	EN300-1137045-1g	1-[2-bromo-1-(1-cyclopropylethoxy)ethyl]-4-fluorobenzene	2138563-31-0	95%	1g	$914.0	2023-10-26
Enamine	EN300-1137045-2.5g	1-[2-bromo-1-(1-cyclopropylethoxy)ethyl]-4-fluorobenzene	2138563-31-0	95%	2.5g	$1791.0	2023-10-26
Enamine	EN300-1137045-5g	1-[2-bromo-1-(1-cyclopropylethoxy)ethyl]-4-fluorobenzene	2138563-31-0	95%	5g	$2650.0	2023-10-26
Enamine	EN300-1137045-10g	1-[2-bromo-1-(1-cyclopropylethoxy)ethyl]-4-fluorobenzene	2138563-31-0	95%	10g	$3929.0	2023-10-26

1-2-bromo-1-(1-cyclopropylethoxy)ethyl-4-fluorobenzene Related Literature

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Additional information on 1-2-bromo-1-(1-cyclopropylethoxy)ethyl-4-fluorobenzene

Comprehensive Overview of 1-2-bromo-1-(1-cyclopropylethoxy)ethyl-4-fluorobenzene (CAS No. 2138563-31-0)

The compound 1-2-bromo-1-(1-cyclopropylethoxy)ethyl-4-fluorobenzene (CAS No. 2138563-31-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a bromine substituent and a cyclopropylethoxy group, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel fluorinated aromatic derivatives, which are known for their enhanced metabolic stability and bioavailability.

In recent years, the demand for fluorinated compounds has surged due to their widespread use in medicinal chemistry. The presence of a fluorine atom in 1-2-bromo-1-(1-cyclopropylethoxy)ethyl-4-fluorobenzene enhances its electrophilic properties, making it a versatile building block for cross-coupling reactions. This aligns with the growing trend of using halogenated intermediates in Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in constructing complex molecular architectures.

Another area of interest is the compound's potential role in agrochemical formulations. The cyclopropyl moiety is a common feature in pesticides and herbicides, contributing to their efficacy and environmental stability. As sustainability becomes a key focus in agriculture, researchers are investigating how 1-2-bromo-1-(1-cyclopropylethoxy)ethyl-4-fluorobenzene can be optimized to reduce ecological impact while maintaining high performance.

The synthesis of 1-2-bromo-1-(1-cyclopropylethoxy)ethyl-4-fluorobenzene involves multi-step organic transformations, including etherification and bromination reactions. These processes require precise control of reaction conditions to achieve high yields and purity. Advances in flow chemistry and catalytic methods have further streamlined its production, addressing the need for scalable and cost-effective manufacturing solutions.

From a regulatory perspective, 1-2-bromo-1-(1-cyclopropylethoxy)ethyl-4-fluorobenzene is not classified as a hazardous substance under current guidelines. However, proper handling and storage are essential to ensure safety in laboratory and industrial settings. Its stability under ambient conditions makes it a practical choice for researchers and manufacturers alike.

In conclusion, 1-2-bromo-1-(1-cyclopropylethoxy)ethyl-4-fluorobenzene (CAS No. 2138563-31-0) represents a promising candidate for diverse applications in pharmaceuticals, agrochemicals, and material science. Its unique chemical properties and compatibility with modern synthetic methodologies position it as a valuable asset in the quest for innovative solutions to global challenges.